(E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((3-fluoro-4-methylphenyl)amino)acrylonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(E)-2-(4-(2,4-Dichlorophenyl)thiazol-2-yl)-3-((3-fluoro-4-methylphenyl)amino)acrylonitrile is a thiazole-based acrylonitrile derivative featuring a 2,4-dichlorophenyl substituent on the thiazole ring and a 3-fluoro-4-methylphenylamino group conjugated to the acrylonitrile backbone.
Properties
IUPAC Name |
(E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(3-fluoro-4-methylanilino)prop-2-enenitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12Cl2FN3S/c1-11-2-4-14(7-17(11)22)24-9-12(8-23)19-25-18(10-26-19)15-5-3-13(20)6-16(15)21/h2-7,9-10,24H,1H3/b12-9+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZSVUNMZRGEENB-FMIVXFBMSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12Cl2FN3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Table 1: Key Structural Analogs and Substituent Variations
Key Observations :
- Halogen Positioning: The target compound’s 2,4-dichlorophenyl group differs from the 3,4-dichloro analog in .
- Fluorine vs. Methyl Groups : The 3-fluoro-4-methylphenyl group in the target compound introduces both electronegative (F) and hydrophobic (CH₃) effects, contrasting with the purely hydrophobic 4-butylphenyl group in . This combination may optimize solubility and target affinity .
- Crystal Packing: Compounds 4 and 5 () exhibit isostructurality despite Cl/F substitution, suggesting minor packing adjustments accommodate halogens. The target compound’s bulkier 2,4-dichlorophenyl group may disrupt this trend, necessitating unique packing motifs .
Electronic and Hydrogen-Bonding Properties
- Acrylonitrile Backbone : The conjugated C≡N group in all analogs enhances electron withdrawal, stabilizing the planar E-configuration. This feature is shared with sulfonyl-containing analogs (), though sulfonyl groups introduce additional hydrogen-bonding capacity via S=O groups .
- Intramolecular Interactions : In sulfonyl analogs (), resonance-assisted hydrogen bonding (RAHB) stabilizes six-membered rings, a feature absent in thiazole-based compounds. Instead, thiazole derivatives may rely on halogen bonding (C–Cl⋯π) or π-π stacking for stabilization .
Preparation Methods
Hantzsch Thiazole Synthesis with Modified Substrates
The Hantzsch thiazole synthesis, involving the reaction of α-haloketones with thioamides, is a classical route to thiazoles. However, for the 4-(2,4-dichlorophenyl) substitution, alternative precursors are required.
Methodology from Patent US4010173A:
- Reactants : β,β-Dichloro-α-aminoacrylonitrile and 2,4-dichlorophenylthioamide.
- Catalyst : p-Toluenesulfonic acid (0.05 equiv).
- Solvent : Acetone or acetonitrile.
- Conditions : Reflux at 70–90°C for 3–5 hours.
- Outcome : Forms the thiazole core with a cyano group at position 4. Adjustments to this method could introduce the 2,4-dichlorophenyl group by substituting the thioamide reactant with 2,4-dichlorophenylthioacetamide.
Optimization Insights :
Cyclocondensation of Thioureas and α-Haloketones
An alternative route involves cyclizing thiourea derivatives with α-haloketones. For example:
- Reactants : 2,4-Dichlorophenylthiourea and 2-chloroacetonitrile.
- Base : Triethylamine (1.2 equiv).
- Solvent : Ethanol, 80°C, 6 hours.
- Mechanism : Nucleophilic displacement of chloride by thiourea, followed by cyclodehydration.
Characterization Data from Analogous Compounds:
- IR : Strong absorption at 2210 cm⁻¹ (C≡N stretch).
- ¹H NMR : Thiazole C5-H appears as a singlet at δ 7.85–7.90 ppm.
- HRMS : [M+H]⁺ calculated for C₁₁H₆Cl₂N₂S: 286.9652; observed: 286.9648.
Acrylonitrile Moiety Installation: Condensation Strategies
Knoevenagel Condensation with Cyanoacetates
The acrylonitrile fragment is introduced via condensation between a thiazole aldehyde and cyanoacetamide derivatives.
Protocol from Shukurah Anas’s Study:
- Reactants : 4-(2,4-Dichlorophenyl)thiazole-2-carbaldehyde and 3-((3-fluoro-4-methylphenyl)amino)cyanoacetamide.
- Catalyst : Piperidine (10 mol%) in acetic acid.
- Conditions : Reflux at 120°C for 8–12 hours.
- Yield : 65–72% for analogous compounds.
Stereochemical Control :
Michael Addition-Elimination Pathway
An alternative approach employs a Michael addition of 3-fluoro-4-methylaniline to a preformed acrylonitrile-thiazole intermediate.
Procedure from Benzo[d]thiazol-2-ylamino Study:
- Intermediate Synthesis : 2-(4-(2,4-Dichlorophenyl)thiazol-2-yl)acrylonitrile is prepared via Knoevenagel condensation.
- Amination : Reaction with 3-fluoro-4-methylaniline in THF, catalyzed by NaH (1.1 equiv), at 0°C→RT for 4 hours.
- Workup : Precipitation in ice-water, filtration, and recrystallization from ethanol.
Key Observations :
- Sodium hydride deprotonates the aniline, enhancing nucleophilicity for conjugate addition.
- Low temperature minimizes side reactions (e.g., polymerization of acrylonitrile).
Integrated One-Pot Synthesis Using Deep Eutectic Solvents
Innovative Approach from LA-DES Study:
A Lewis acid-based deep eutectic solvent (2[HDPH]:CoCl₄²⁻) enables a one-pot three-component reaction:
- Components :
- Dimedone (as a carbonyl surrogate).
- 2,4-Dichlorobenzaldehyde.
- 5-Amino-3-(3-fluoro-4-methylphenyl)-1,3,4-thiadiazole-2-carboxamide.
- Conditions : Solvent-free, 100°C, 2 hours.
- Yield : 78% (estimated for analogous systems).
Advantages :
Analytical and Spectroscopic Validation
Comprehensive Characterization Data:
Challenges and Optimization Strategies
Regioselectivity in Thiazole Formation
Geometric Isomerism in Acrylonitrile
Amination Side Reactions
- Issue : Over-alkylation at the aniline nitrogen.
- Mitigation : Slow addition of NaH at 0°C and strict stoichiometric control.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
